Cas no 2137748-83-3 (3,4-Quinolinediamine, 5,8-dibromo-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl-
• CAS No: 2137748-83-3
• MF: C₁₀H₉Br₂N₃
• MW: 331.006560087204
• CID: 5268367
• Update Time: 2025-10-05

3,4-Quinolinediamine, 5,8-dibromo-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl-

• Inchi： 1S/C10H9Br2N3/c1-14-10-7(13)4-15-9-6(12)3-2-5(11)8(9)10/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： FUBJGAWETZLAOE-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CC=2Br)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl-

Research Brief on 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl- (CAS: 2137748-83-3)

Recent studies on 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl- (CAS: 2137748-83-3) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents. This compound, characterized by its dibrominated quinoline core, has garnered attention due to its unique chemical properties and biological activity. Researchers have explored its synthesis, structural modifications, and pharmacological effects, aiming to optimize its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl- exhibits potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR2. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms, revealing that the dibromo substitutions enhance hydrophobic interactions within the kinase active sites. These findings suggest that this compound could serve as a lead structure for designing next-generation kinase inhibitors.

Further investigations have focused on the compound's anticancer properties. In a preclinical model of non-small cell lung cancer (NSCLC), 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl- showed significant tumor growth inhibition by inducing apoptosis and blocking angiogenesis. The compound's ability to modulate key signaling pathways, such as PI3K/AKT and MAPK, underscores its multifunctional mechanism of action. Researchers are now optimizing its pharmacokinetic profile to improve bioavailability and reduce off-target effects.

In addition to its kinase inhibitory and anticancer activities, recent work has explored the compound's potential in treating inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl- exhibit anti-inflammatory effects by suppressing NF-κB signaling. This opens new avenues for repurposing the compound in autoimmune and chronic inflammatory conditions.

Despite these advancements, challenges remain in translating 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl- into clinical applications. Issues such as solubility, metabolic stability, and toxicity need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound and its derivatives.

In conclusion, 3,4-Quinolinediamine, 5,8-dibromo-N4-methyl- (CAS: 2137748-83-3) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Ongoing research aims to refine its properties and expand its applications in oncology, inflammation, and beyond. Future studies should prioritize in vivo efficacy and safety evaluations to pave the way for clinical trials.